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Compound of Interest

Compound Name: Sephadex G 25

Cat. No.: B1231703 Get Quote

This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and step-by-step operational procedures for the safe handling and disposal

of Sephadex G-25, a common size-exclusion chromatography medium. Adherence to these

guidelines is essential for ensuring a safe laboratory environment for researchers, scientists,

and drug development professionals.

Hazard Assessment
According to safety data sheets, Sephadex G-25 is not classified as a hazardous substance or

mixture.[1][2] However, the dry powder can form dust, which may cause transient eye

discomfort or slight abrasive damage upon contact.[3] Therefore, it is crucial to follow general

good laboratory practices and utilize appropriate personal protective equipment to minimize

exposure.

Personal Protective Equipment (PPE)
While Sephadex G-25 is considered non-hazardous, a comprehensive PPE strategy is

recommended to protect against the physical nature of the material (dust) and any chemicals or

buffers used in the chromatography process.
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PPE Category Recommended Equipment Rationale

Eye/Face Protection

Safety glasses with side

shields or tightly fitting safety

goggles.[1][4] A face shield

may be used for additional

protection against splashes.[5]

[6]

To protect eyes from airborne

dust particles of dry Sephadex

and from splashes of buffers or

other solutions.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).[1][7][8] Gloves

should be inspected before

use and removed properly to

avoid skin contact.[1]

To prevent skin contact with

the Sephadex slurry and any

potentially irritating buffers or

cleaning solutions.

Body Protection

A laboratory coat should be

worn at all times.[5][8][9] For

large quantities of corrosive or

toxic liquids, a chemical-

resistant apron may be

considered.[8]

To protect personal clothing

and skin from spills and

contamination.

Respiratory Protection

Generally not required if

handled in a well-ventilated

area.[7] If dust formation is

significant or exposure limits

are exceeded, a full-face

respirator may be used.[4]

To prevent inhalation of fine

dust particles when handling

the dry powder. Working in a

fume hood is also a

recommended measure to

control dust and vapors.[9][10]

Operational Procedures: Step-by-Step Guidance
The following protocols outline the safe handling of Sephadex G-25 from initial preparation to

final storage.

1. Preparation and Swelling of Sephadex G-25

Precaution: Handle the dry powder in a well-ventilated area or a fume hood to minimize dust

inhalation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://sds.aquaphoenixsci.com/SDS/Sephadex%20G25%20(SE1010)_GHSUnitedStatesSDS_en_2019-03-13.pdf
https://www.echemi.com/sds/sephadexg-25-pid_Rock37050.html
https://www.solubilityofthings.com/safety-considerations-chromatography
https://www.thermofisher.com/search/browse/category/us/en/90136014
https://sds.aquaphoenixsci.com/SDS/Sephadex%20G25%20(SE1010)_GHSUnitedStatesSDS_en_2019-03-13.pdf
https://www.chemicalbook.com/msds/sephadex-g-25.pdf
https://research.arizona.edu/sites/default/files/cs-ppe_selection_guide.pdf
https://sds.aquaphoenixsci.com/SDS/Sephadex%20G25%20(SE1010)_GHSUnitedStatesSDS_en_2019-03-13.pdf
https://www.solubilityofthings.com/safety-considerations-chromatography
https://research.arizona.edu/sites/default/files/cs-ppe_selection_guide.pdf
https://www.tutorchase.com/answers/gcse/chemistry/what-safety-precautions-are-necessary-for-chromatography-experiments
https://research.arizona.edu/sites/default/files/cs-ppe_selection_guide.pdf
https://www.chemicalbook.com/msds/sephadex-g-25.pdf
https://www.echemi.com/sds/sephadexg-25-pid_Rock37050.html
https://www.tutorchase.com/answers/gcse/chemistry/what-safety-precautions-are-necessary-for-chromatography-experiments
https://aircleansystems.com/application-notes/Chromatography
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Weigh the desired amount of dry Sephadex G-25 powder.

Add the powder to a sufficient volume of buffer. To avoid breaking the beads, do not use a

magnetic stirrer.[11][12]

Allow the medium to swell for at least 3 hours at room temperature or for 1 hour in a 90°C

water bath.[11][12][13]

After swelling, allow the gel to settle and decant the supernatant containing any fine

particles.

If swollen at room temperature, degas the slurry under a vacuum.[11][12]

2. Column Packing

Precaution: Inspect the chromatography column for any cracks or defects before use.[14]

Ensure the system is depressurized before installation.[14]

Procedure:

Mount the column vertically.

Resuspend the swollen Sephadex in the buffer to create a slurry (approximately 75%

settled gel to 25% buffer).[11]

Pour the slurry into the column in one continuous motion to avoid introducing air bubbles.

Allow the gel to pack under gravity or by using a pump at a flow rate appropriate for the

column dimensions.

Equilibrate the packed column with 2-3 column volumes of the running buffer before

applying the sample.[15]

3. Sample Application and Elution
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Precaution: Ensure that the buffers and samples are compatible with Sephadex G-25. It is

stable in most common buffers (pH 2-13), 8 M urea, and 24% ethanol.[13][16]

Procedure:

Carefully apply the prepared sample to the top of the packed bed.

Begin the elution with the appropriate buffer.

Collect fractions as the separated components elute from the column.

Cleaning, Sanitization, and Storage
1. Cleaning-in-Place (CIP)

To remove precipitated proteins or other contaminants, wash the column with 2 column

volumes of 0.2 M NaOH or a non-ionic detergent solution for 1-2 hours.[11][12][17]

After cleaning, always re-equilibrate the column with buffer before the next use.[12]

2. Sanitization

To minimize microbial contamination, wash the column with 0.2 M NaOH for 30-60 minutes.

[11][12]

Re-equilibrate with sterile buffer before use.[12]

3. Storage

Store unused, dry Sephadex powder at 4°C to 30°C.[11][12]

Store packed columns and used gel in 20% ethanol or another antimicrobial agent at 4°C to

8°C to prevent microbial growth.[13][15][16]

Disposal Plan
Sephadex G-25: As Sephadex G-25 is not classified as hazardous, it can typically be

disposed of as general laboratory waste.
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Contaminated Materials: Any Sephadex, buffers, or cleaning solutions that have come into

contact with hazardous materials must be disposed of in accordance with institutional and

local regulations for hazardous waste.[9][18] Collect these materials in appropriately labeled,

closed containers.[7]

PPE: Dispose of contaminated gloves and other disposable PPE in accordance with

applicable laws and good laboratory practices.[1]

Workflow for Safe Handling of Sephadex G-25
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Caption: Workflow for the safe handling of Sephadex G-25 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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